4-(2-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(furan-2-ylmethyl)benzamide

• IUPAC Name: 4-[2-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H18F2N4O3S/c24-16-5-8-20(19(25)12-16)28-21(30)14-33-23-26-9-10-29(23)17-6-3-15(4-7-17)22(31)27-13-18-2-1-11-32-18/h1-12H,13-14H2,(H,27,31)(H,28,30)
• InChI Key: JLLKRPQTCGRADF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=CC=C(C=C2)N3C=CN=C3SCC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C23H18F2N4O3S
• Molecular Weight: 468.5 g/mol

Description

4-(2-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(furan-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H18F2N4O3S and its molecular weight is 468.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

The synthesis and reactivity of compounds containing imidazole, furan, and benzamide units, similar to the specified compound, have been widely explored. One approach involves the reaction between heterocyclic NH-acids and dibenzoylacetylene in the presence of triphenylphosphine, producing furan derivatives through a novel synthesis pathway (Yavari, Alizadeh, & Anary‐Abbasinejad, 2002). Such methodologies highlight the versatility of these compounds in synthesizing diverse heterocyclic structures.

Material Science Applications

Compounds containing imidazole, furan, and benzamide units have been employed in the synthesis of organosoluble and thermally stable polyimides. These novel polyimides exhibit excellent thermal stability and solubility in polar organic solvents, and have potential applications in the adsorption and removal of dyes and heavy metals from aqueous solutions, showcasing their environmental remediation capabilities (Rafiee & Mohagheghnezhad, 2018).

Corrosion Inhibition

Amino acid compounds, including structures similar to the specified compound, have been synthesized and studied for their effectiveness as corrosion inhibitors for steel in acidic environments. Such compounds offer a promising avenue for protecting industrial materials against corrosion, thereby extending their service life and reducing maintenance costs (Yadav, Sarkar, & Purkait, 2015).

Antimicrobial and Antifungal Applications

The precursor for synthesis of imidazole, oxadiazole, thiadiazole, oxazine, and triazine ring systems from thiosemicarbazide derivatives has been evaluated for antimicrobial activity, indicating the potential use of such compounds in developing new antimicrobial agents (Elmagd, Hemdan, Samy, & Youssef, 2017).